(2-((4-(Difluoromethoxy)phenyl)amino)thiazol-4-yl)(4-(pyrimidin-2-yl)piperazin-1-yl)methanone

• IUPAC Name: [2-[4-(difluoromethoxy)anilino]-1,3-thiazol-4-yl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C19H18F2N6O2S/c20-17(21)29-14-4-2-13(3-5-14)24-19-25-15(12-30-19)16(28)26-8-10-27(11-9-26)18-22-6-1-7-23-18/h1-7,12,17H,8-11H2,(H,24,25)
• InChI Key: XOHHBZUDBBSXCT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)C(=O)C3=CSC(=N3)NC4=CC=C(C=C4)OC(F)F
• Molecular Formula: C19H18F2N6O2S
• Molecular Weight: 432.4 g/mol

Description

This compound is a derivative of thiazole, a heterocyclic compound that contains sulfur and nitrogen. Thiazoles are known for their wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties. The specific compound you mentioned is not directly referenced in the literature, but it is available for purchase from certain chemical suppliers.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a thiazole ring, which is a five-membered ring with sulfur and nitrogen atoms. It also has a difluoromethoxy group attached to a phenyl ring, an amino group attached to the thiazole ring, and a pyrimidinyl group attached to a piperazine ring.

Scientific Research Applications

Antibacterial Activity

. . .

Antifungal Activity

. This makes them potential candidates for the development of new antifungal drugs.

Anti-inflammatory Activity

. .

Antitumor and Cytotoxic Activity

. This suggests that they could be used in the development of new cancer therapies.

Antiviral Activity

. This makes them potential candidates for the development of new antiviral drugs.

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Antidiabetic Activity

. This suggests that they could be used in the development of new treatments for diabetes.

Neuroprotective Activity

. This suggests that they could be used in the development of new treatments for neurological disorders.

Mechanism of Action

Target of Action

The compound, (2-((4-(Difluoromethoxy)phenyl)amino)thiazol-4-yl)(4-(pyrimidin-2-yl)piperazin-1-yl)methanone, is a complex molecule that likely interacts with multiple targets. Thiazole derivatives have been found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug) . Therefore, it’s plausible that this compound may also interact with similar targets.

Mode of Action

Thiazole derivatives are known to interact with their targets through various mechanisms, often involving the formation of covalent bonds with target proteins, leading to changes in their function . The specific mode of action of this compound would depend on its specific targets and their biological context.

Biochemical Pathways

Given the broad range of biological activities associated with thiazole derivatives , it’s plausible that this compound may affect multiple biochemical pathways. These could potentially include pathways involved in microbial growth (for antimicrobial activity), viral replication (for antiviral activity), cell proliferation (for antitumor activity), and others.

Result of Action

Given the biological activities associated with thiazole derivatives , it’s plausible